Cas no 108310-79-8 ([1,3]thiazolo[5,4-c]pyridin-2-amine)

• Product Name: [1,3]thiazolo[5,4-c]pyridin-2-amine
• CAS No: 108310-79-8
• MF: C₆H₅N₃S
• MW: 151.188998937607
• MDL: MFCD09909658
• CID: 127900
• PubChem ID: 13799629
• Update Time: 2025-11-06

[1,3]thiazolo[5,4-c]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-c]pyridin-2-ylamine
• [1,3]thiazolo[5,4-c]pyridin-2-amine
• Thiazolo[5,4-c]pyridin-2-amine
• CL3446
• Thiazolo[5,4-C]Pyridine-2-Ylamine
• AC-23281
• SCHEMBL14858961
• AKOS015854294
• SY069183
• MFCD09909658
• GS-6362
• A895280
• CS-0053689
• J-524918
• PB34487
• DTXSID30549831
• FT-0648340
• 108310-79-8
• AMY1780
• DB-059733

• MDL： MFCD09909658
• Inchi： 1S/C6H5N3S/c7-6-9-4-1-2-8-3-5(4)10-6/h1-3H,(H2,7,9)
• InChI Key： CUPNTGIGCVTGFR-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=CN=CC1=2

Computed Properties

• Exact Mass: 151.02000
• Monoisotopic Mass: 151.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.485
• Boiling Point: 350.3 °C at 760 mmHg
• Flash Point: 165.7 °C
• Refractive Index: 1.785
• PSA: 80.04000
• LogP: 1.85470

[1,3]thiazolo[5,4-c]pyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on [1,3]thiazolo[5,4-c]pyridin-2-amine

Introduction to [1,3]thiazolo[5,4-c]pyridin-2-amine (CAS No. 108310-79-8)

[1,3]thiazolo[5,4-c]pyridin-2-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 108310-79-8, belongs to the thiazolo[5,4-c]pyridine class of molecules, which are known for their diverse pharmacological applications. The presence of both thiazole and pyridine rings in its structure imparts a rich chemical diversity that makes it a promising candidate for further exploration in drug discovery.

The structural framework of [1,3]thiazolo[5,4-c]pyridin-2-amine consists of a fused thiazole and pyridine ring system, connected through a carbon-carbon bond at the 2-position of the thiazole ring. This connectivity allows for multiple sites of functionalization, making it an attractive scaffold for medicinal chemists. The compound's amine group at the 2-position further enhances its reactivity, enabling various chemical modifications that can fine-tune its biological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of [1,3]thiazolo[5,4-c]pyridin-2-amine and its derivatives. Several studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules with therapeutic implications. For instance, researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. These studies suggest that [1,3]thiazolo[5,4-c]pyridin-2-amine may possess anti-inflammatory and immunomodulatory properties, making it a valuable candidate for the development of novel therapeutic agents.

One of the most compelling aspects of [1,3]thiazolo[5,4-c]pyridin-2-amine is its ability to serve as a versatile building block for drug design. By incorporating this scaffold into larger molecular structures, scientists can exploit its inherent pharmacological characteristics while introducing additional functional groups to enhance target specificity and pharmacokinetic profiles. This approach has led to the discovery of several promising lead compounds that are currently undergoing further investigation in preclinical studies.

The synthesis of [1,3]thiazolo[5,4-c]pyridin-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired amine group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research and development purposes.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of [1,3]thiazolo[5,4-c]pyridin-2-amine at a molecular level. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives with improved pharmacological properties. These computational approaches complement traditional experimental methods and offer a powerful tool for drug discovery.

The potential applications of [1,3]thiazolo[5,4-c]pyridin-2-amine extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals where its unique structural features could provide novel solutions for crop protection and material science applications. This broadens the scope of its utility and underscores its importance as a versatile chemical entity.

As our understanding of the biological significance of heterocyclic compounds continues to grow, [1,3]thiazolo[5,4-c]pyridin-2-amine is poised to play an increasingly important role in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. Future research will likely focus on optimizing its synthesis, exploring new derivatives, and evaluating its efficacy in clinical settings.

In conclusion, [1,3]thiazolo[5,4-c]pyridin-2-amine (CAS No. 108310-79-8) is a fascinating compound with significant potential in pharmaceutical research. Its structural versatility and biological activity make it a promising candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges.